Methyl (1R,4aR,4bS,7R,8aR,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylate
Methyl (1R,4aR,4bS,7R,8aR,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylate
Brand Name:
Vulcanchem
CAS No.:
14617-65-3
VCID:
VC0080522
InChI:
InChI=1S/C21H36O2/c1-14(2)15-7-9-17-16(13-15)8-10-18-20(17,3)11-6-12-21(18,4)19(22)23-5/h14-18H,6-13H2,1-5H3/t15-,16-,17+,18-,20-,21-/m1/s1
SMILES:
CC(C)C1CCC2C(C1)CCC3C2(CCCC3(C)C(=O)OC)C
Molecular Formula:
C21H36O2
Molecular Weight:
320.5 g/mol
Methyl (1R,4aR,4bS,7R,8aR,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylate
CAS No.: 14617-65-3
Main Products
VCID: VC0080522
Molecular Formula: C21H36O2
Molecular Weight: 320.5 g/mol
CAS No. | 14617-65-3 |
---|---|
Product Name | Methyl (1R,4aR,4bS,7R,8aR,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylate |
Molecular Formula | C21H36O2 |
Molecular Weight | 320.5 g/mol |
IUPAC Name | methyl (1R,4aR,4bS,7R,8aR,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylate |
Standard InChI | InChI=1S/C21H36O2/c1-14(2)15-7-9-17-16(13-15)8-10-18-20(17,3)11-6-12-21(18,4)19(22)23-5/h14-18H,6-13H2,1-5H3/t15-,16-,17+,18-,20-,21-/m1/s1 |
Standard InChIKey | FJHHBOWEISXQJX-WNWCJCMHSA-N |
Isomeric SMILES | CC(C)[C@@H]1CC[C@H]2[C@@H](C1)CC[C@@H]3[C@@]2(CCC[C@@]3(C)C(=O)OC)C |
SMILES | CC(C)C1CCC2C(C1)CCC3C2(CCCC3(C)C(=O)OC)C |
Canonical SMILES | CC(C)C1CCC2C(C1)CCC3C2(CCCC3(C)C(=O)OC)C |
Synonyms | 1-PHENANTHRENECARBOXYLICACID |
PubChem Compound | 21116463 |
Last Modified | Nov 11 2021 |
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